Cas no 1035224-60-2 (1-(3,4-Dichlorobenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3,4-Dichlorobenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1035224-60-2
• MF: C₁₂H₁₀Cl₂N₂O₂
• MW: 285.126000881195
• CID: 2111250
• Update Time: 2023-08-03

1-(3,4-Dichlorobenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorobenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• 1-(3,4-Dichlorobenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C12H10Cl2N2O2/c1-7-9(12(17)18)6-16(15-7)5-8-2-3-10(13)11(14)4-8/h2-4,6H,5H2,1H3,(H,17,18)
• InChI Key： RNQZPJDVZZKFLM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C=C(C(=O)O)C(C)=N1)Cl

Computed Properties

• Exact Mass: 284.012
• Monoisotopic Mass: 284.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1